Cas no 79707-17-8 (2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]-)

• Product Name: 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]-
• CAS No: 79707-17-8
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• MDL: MFCD11195109
• CID: 532157
• PubChem ID: 10242491
• Update Time: 2025-04-24

2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]-
• 2-amino-3-(2-fluorobenzyloxy)pyridine
• 3-[(2-fluorophenyl)methoxy]pyridin-2-amine
• SCHEMBL6079375
• 79707-17-8
• DTXSID70437203
• 3-((2-Fluorobenzyl)oxy)pyridin-2-amine
• A1-17746
• XEXRXNTWCCSPGJ-UHFFFAOYSA-N

• MDL： MFCD11195109
• Inchi： 1S/C12H11FN2O/c13-10-5-2-1-4-9(10)8-16-11-6-3-7-15-12(11)14/h1-7H,8H2,(H2,14,15)
• InChI Key： XEXRXNTWCCSPGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1=CC=CN=C1N

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]-

2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]

The compound 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy], also known by its CAS number 79707-17-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridinamines, which are derivatives of pyridine with an amino group attached. The presence of the (2-fluorophenyl)methoxy substituent at the 3-position of the pyridine ring introduces unique electronic and steric properties, making it a valuable molecule for research and industrial purposes.

Recent studies have highlighted the potential of 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy] in drug discovery and materials science. Its ability to act as a ligand in coordination chemistry has been extensively explored, particularly in the context of transition metal complexes. These complexes exhibit interesting catalytic properties, making them promising candidates for use in organic synthesis reactions. For instance, researchers have demonstrated that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions, which are critical in the synthesis of complex organic molecules.

The synthesis of 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy] involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the amino group at the 2-position is followed by the substitution reaction at the 3-position to introduce the (2-fluorophenyl)methoxy group. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, reducing reaction times and improving efficiency.

In terms of physical properties, 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy] exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating its potential for use in optical materials. Additionally, its fluorescence properties have been studied, revealing moderate quantum yields under certain conditions.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized in polymer chemistry as a building block for constructing functional polymers with tailored properties. For example, researchers have incorporated this compound into polymeric networks to create materials with enhanced mechanical strength and thermal stability. Furthermore, its role as a precursor for bioactive molecules has been explored in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy]. Density functional theory (DFT) calculations have revealed that the presence of the fluorine atom in the phenyl group significantly influences the electron distribution within the molecule. This effect enhances its ability to coordinate with metal ions and participate in redox reactions.

In conclusion, 2-Pyridinamine, 3-[(2-fluorophenyl)methoxy] is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an essential component in modern chemical research. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.